![molecular formula C10H7N3O4 B6080044 5-(4H-1,2,4-triazol-4-yl)isophthalic acid](/img/structure/B6080044.png)
5-(4H-1,2,4-triazol-4-yl)isophthalic acid
Overview
Description
5-(4H-1,2,4-triazol-4-yl)isophthalic acid (abbreviated as TIPA) is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its diverse pharmacological activities. TIPA has been found to exhibit a wide range of biological activities, including anti-inflammatory, antibacterial, antifungal, and anticancer effects.
Scientific Research Applications
Metal–Organic Frameworks for Luminescence Sensing
A study by Wang et al. (2016) involved synthesizing lanthanide metal–organic frameworks (MOFs) using 5-(4H-1,2,4-triazol-4-yl)isophthalic acid. These MOFs demonstrated luminescence properties and could selectively detect nitroaromatic compounds and metal ions like Fe3+ and 4-nitrophenol in solution (Wang et al., 2016).
Hydrogel Formation for Drug Delivery
Häring et al. (2018) explored the substitution of the 1,2,4-triazole moiety in this compound with a 1H-1,2,3-triazol-5-yl unit. This modification enabled the preparation of hydrogels, which were used for controlled drug delivery, particularly demonstrating efficient encapsulation and release of oxytetracycline (Häring et al., 2018).
Magnetic Interactions in Coordination Polymers
In research by Liao et al. (2014), coordination polymers were developed using this compound. These polymers displayed unique magnetic behaviors, including strong antiferromagnetic interactions and spin-glass-like behavior in specific compounds (Liao et al., 2014).
Heterometallic Frameworks with Luminescent Properties
A family of Co(II)–Ln(III) heterometallic coordination polymers was synthesized by Liao et al. (2012) using this compound. These polymers exhibited magnetic behaviors and fluorescent properties, suggesting potential applications in materials science (Liao et al., 2012).
Synthesis and Properties of Benzene Derivatives
Shkoor et al. (2021) synthesized a series of benzene derivatives involving this compound. These compounds showed potential for anticancer and antidiabetic applications, highlighting the versatility of the chemical in drug development (Shkoor et al., 2021).
Co-crystallization and Polymorphism
Du et al. (2009) investigated the co-crystallization of this compound with various isophthalic acids. This study provided insights into the structural diversity and polymorphism in supramolecular assemblies, useful for material design (Du et al., 2009).
properties
IUPAC Name |
5-(1,2,4-triazol-4-yl)benzene-1,3-dicarboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N3O4/c14-9(15)6-1-7(10(16)17)3-8(2-6)13-4-11-12-5-13/h1-5H,(H,14,15)(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHRPTUNIOLMYNP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(=O)O)N2C=NN=C2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.